Cas no 1804414-13-8 (Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1804414-13-8
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878951
• Update Time: 2025-10-29

Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)8-7(9(11)12)6(15(17)18)3-5(4-13)14-8/h3,9H,2H2,1H3
• InChI Key： UBIDMMGVNZDMCD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)N=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.9
• Topological Polar Surface Area: 109

Additional information on Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1804414-13-8)

Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1804414-13-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the cyano and ethyl carboxylate moieties, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, which are pivotal in modern medicinal chemistry. Researchers are particularly interested in Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's nitropyridine core also aligns with trends in sustainable chemistry, as it enables efficient catalytic transformations with minimal waste.

The synthesis of CAS No. 1804414-13-8 typically involves multi-step reactions, including nitration, cyanation, and esterification, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. This rigorous quality control ensures its suitability for high-value applications, such as preclinical drug development and crop protection formulations.

From an industrial perspective, Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate is often discussed in the context of green chemistry and process optimization. Companies are investing in scalable production methods to meet the growing demand for fluorine-containing intermediates, driven by their efficacy in targeted therapies and agrochemical innovations. The compound's stability under various pH conditions further enhances its utility in formulation science.

Frequently asked questions about CAS No. 1804414-13-8 include its solubility profile (DMSO and ethanol are common solvents), storage recommendations (typically under inert atmosphere at -20°C), and compatibility with cross-coupling reactions. These queries reflect the compound's relevance in high-throughput screening and combinatorial chemistry. Additionally, its role in heterocyclic chemistry is a trending topic in academic forums and patent literature.

In summary, Ethyl 6-cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylate represents a convergence of cutting-edge synthetic chemistry and applied life sciences. Its molecular architecture and functional diversity position it as a key player in addressing challenges in drug resistance and sustainable agriculture. As research progresses, this compound is poised to unlock new avenues in small-molecule therapeutics and smart agrochemicals.